Cas no 111550-48-2 (Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy-2,1-ethanediyloxy)]bis-)

• Product Name: Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy-2,1-ethanediyloxy)]bis-
• CAS No: 111550-48-2
• MF: C₂₀H₂₂O₆
• MW: 358.385086536407
• CID: 129314
• PubChem ID: 4257460
• Update Time: 2025-06-08

Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy-2,1-ethanediyloxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy-2,1-ethanediyloxy)]bis-
• 4,4'-(3,6-Dioxaoctanediyldioxy)dibenzaldehyde
• 4-[2-[2-[2-(4-formylphenoxy)ethoxy]ethoxy]ethoxy]benzaldehyde
• triethyleneglycol
• 4,4-(3,6-DIOXAOCTANEDIYLDIOXY)DIBENZAL
• 1,10-bis-(4-formylphenyl)-1,4,7,10-tetraoxadecane
• 4,4/'-(3,6-Dioxaoctanediyldioxy)dibenzaldehyde
• SCHEMBL8371513
• DTXSID10401307
• 4,4'-(((Ethane-1,2-diylbis(oxy))bis(ethane-2,1-diyl))bis(oxy))dibenzaldehyde
• 4-(2-{2-[2-(4-Formylphenoxy)ethoxy] ethoxy}ethoxy)benzaldehyde
• 111550-48-2
• 4,4'-[Ethane-1,2-diylbis(oxyethane-2,1-diyloxy)]dibenzaldehyde

• Inchi： 1S/C20H22O6/c21-15-17-1-5-19(6-2-17)25-13-11-23-9-10-24-12-14-26-20-7-3-18(16-22)4-8-20/h1-8,15-16H,9-14H2
• InChI Key： SJNNZXIPFSRUJB-UHFFFAOYSA-N
• SMILES： O(CCOC1C=CC(C=O)=CC=1)CCOCCOC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 358.14200
• Monoisotopic Mass: 358.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.1A^2

Experimental Properties

• PSA: 71.06000
• LogP: 2.80260

Additional information on Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy-2,1-ethanediyloxy)]bis-

Professional Introduction to Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy-2,1-ethanediyloxy)]bis- (CAS No. 111550-48-2)

Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy-2,1-ethanediyloxy)]bis-, with the CAS number 111550-48-2, is a specialized chemical compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, exhibits unique properties that make it a valuable candidate for various applications in pharmaceuticals and material science.

The molecular structure of Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy-2,1-ethanediyloxy)]bis- consists of two benzaldehyde units linked by a bridging group that contains multiple ether linkages. This architecture imparts distinct chemical and physical properties to the compound, making it suitable for use in the synthesis of polymers, coatings, and other advanced materials. Additionally, its stability and reactivity under various conditions make it a promising candidate for further exploration in drug development.

In recent years, there has been growing interest in the potential applications of this compound in the pharmaceutical industry. Researchers have been investigating its role as a precursor in the synthesis of novel therapeutic agents. The presence of multiple reactive sites in its structure allows for diverse functionalization, enabling the creation of molecules with tailored biological activities. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties.

One of the most intriguing aspects of Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy-2,1-ethanediyloxy)]bis- is its potential as a building block for advanced materials. Its ability to form stable and flexible polymers has led to investigations into its use in creating high-performance coatings and adhesives. These materials could find applications in industries ranging from automotive to electronics, where durability and functionality are paramount.

The synthesis of this compound involves a series of carefully controlled chemical reactions. The process typically begins with the reaction of benzaldehyde with ethylene oxide to form ethylene glycol monobenzyl ether. Subsequent reactions introduce additional ether linkages through controlled polymerization techniques. The final product is then purified to ensure high yield and purity.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy-2,1-ethanediyloxy)]bis-. These improvements have not only reduced production costs but also enhanced the quality of the final product. As a result, researchers can now explore its applications more extensively without facing significant limitations due to supply constraints.

The chemical properties of this compound make it particularly useful in drug discovery and development. Its ability to undergo selective functionalization allows for the creation of molecules that can interact with biological targets in specific ways. This property is crucial for designing drugs that are both effective and well-tolerated by patients.

In addition to its pharmaceutical applications, Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy-2,1-ethanediyloxy)]bis- has shown promise in the field of material science. Researchers have been exploring its use in creating novel polymers with enhanced mechanical strength and thermal stability. These materials could revolutionize industries that require durable and high-performance products.

The environmental impact of producing and using this compound is also an area of active research. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. By adopting green chemistry principles, researchers aim to make the production process more eco-friendly while maintaining high yields and purity.

The future prospects for Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy-2,1-ethanediyloxy)]bis- are vast and exciting. As our understanding of its properties grows, so does its potential for innovation across multiple industries. Whether it is used to develop new drugs or create advanced materials，this compound is poised to play a significant role in shaping the future of chemical research.